Cas no 219626-96-7 (2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate)

• Product Name: 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate
• CAS No: 219626-96-7
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• MDL: MFCD18252887
• CID: 1405018
• PubChem ID: 54326035
• Update Time: 2025-07-09

2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate
• (R)-TERT-BUTYL 3-MERCAPTO-1-(4-METHOXYBENZYLAMINO)-1-OXOPROPAN-2-YLCARBAMATE
• SCHEMBL5356158
• DB-328033
• 219626-96-7
• tert-Butyl (R)-(3-mercapto-1-((4-methoxybenzyl)amino)-1-oxopropan-2-yl)carbamate
• AKOS015924583

• MDL： MFCD18252887
• Inchi： 1S/C16H24N2O4S/c1-16(2,3)22-15(20)18-13(10-23)14(19)17-9-11-5-7-12(21-4)8-6-11/h5-8,13,23H,9-10H2,1-4H3,(H,17,19)(H,18,20)/t13-/m0/s1
• InChI Key： SUZTXHWYWZEQHK-ZDUSSCGKSA-N
• SMILES： SC[C@@H](C(NCC1C=CC(=CC=1)OC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.7Ų

Additional information on 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate

Research Brief on 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate (CAS: 219626-96-7)

The compound 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate (CAS: 219626-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and sulfanyl functional groups, is being explored for its potential applications in drug development, particularly in the modulation of enzymatic activity and targeted therapeutic delivery. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its promising pharmacological properties.

One of the key areas of interest is the compound's role as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the 4-methoxybenzyl group appears to enhance the compound's binding affinity to the active sites of these enzymes, while the sulfanyl moiety contributes to its reversible inhibition mechanism. These findings suggest that 219626-96-7 could serve as a valuable scaffold for the development of novel therapeutic agents.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as the compound undergoes rapid hepatic clearance due to the presence of the carbamate group. Researchers are currently investigating structural modifications to improve its metabolic resistance while retaining its biological activity.

In addition to its therapeutic potential, 219626-96-7 has also been studied for its utility in chemical biology tools. Its ability to form stable covalent adducts with specific protein targets makes it a promising candidate for activity-based protein profiling (ABPP) applications. Recent work has demonstrated its effectiveness in labeling and identifying active proteases in complex biological samples, providing valuable insights into protease networks in disease states.

The synthesis of 219626-96-7 has been refined in recent studies, with improved yields and purity achieved through optimized reaction conditions. Key advancements include the development of a stereoselective route to obtain the (R)-enantiomer with high optical purity, which has been shown to be the biologically active form. These synthetic improvements have facilitated more extensive biological evaluation and structure-activity relationship studies.

Looking forward, researchers are focusing on several key directions for this compound. These include the development of derivatives with enhanced potency and selectivity, the exploration of its potential in combination therapies, and the investigation of its application in targeted drug delivery systems. The unique structural features of 219626-96-7 continue to make it a molecule of significant interest in both academic and industrial research settings.

In conclusion, the current research landscape surrounding 2-methyl-2-propanyl {(2r)-1-[(4-methoxybenzyl)amino]-1-oxo-3-sulf Anyl-2-propanyl}carbamate (219626-96-7) demonstrates its multifaceted potential in pharmaceutical development and chemical biology. While challenges remain in optimizing its drug-like properties, the compound represents a promising starting point for the development of novel therapeutic agents and research tools. Continued investigation into its mechanism of action and structural optimization is expected to yield significant advancements in the coming years.